Cas no 1361890-95-0 (3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361890-95-0
• MF: C₁₉H₁₀Cl₄N₂
• MW: 408.108100414276
• CID: 4912918
• Update Time: 2025-06-15

3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C19H10Cl4N2/c20-13-5-11(6-14(21)9-13)18-2-1-17(3-4-24)25-19(18)12-7-15(22)10-16(23)8-12/h1-2,5-10H,3H2
• InChI Key： YAXJKCSUCVCQJL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=C(CC#N)N=C1C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 473
• XLogP3: 6.3
• Topological Polar Surface Area: 36.7

Additional information on 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile

Comprehensive Overview of 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361890-95-0)

3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361890-95-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and dichlorophenyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and reactivity.

The molecular structure of 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile features a pyridine ring substituted at the 3 and 2 positions with 3,5-dichlorophenyl groups, and an acetonitrile moiety at the 6 position. This arrangement imparts distinct electronic and steric properties, which are critical for its interactions in various chemical reactions. The presence of chlorine atoms enhances the compound's lipophilicity, making it particularly useful in designing molecules with specific bioavailability profiles.

In recent years, the demand for highly functionalized pyridine derivatives like 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile has surged, driven by their applications in drug discovery and crop protection. For instance, pyridine-based compounds are frequently employed as building blocks for pharmaceutical active ingredients (APIs) due to their ability to modulate biological targets. Similarly, in agrochemistry, such compounds are investigated for their potential as pesticide intermediates, offering solutions to modern agricultural challenges.

One of the most frequently searched topics related to 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile is its synthetic methodology. Researchers often inquire about efficient routes to synthesize this compound, with particular interest in catalytic processes and green chemistry approaches. Recent advancements in cross-coupling reactions and microwave-assisted synthesis have provided more sustainable and scalable methods for producing such complex molecules, aligning with the global push toward environmentally friendly chemical manufacturing.

Another area of interest is the structure-activity relationship (SAR) studies involving 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile. Understanding how modifications to its core structure influence its biological or chemical performance is crucial for optimizing its applications. For example, replacing the chlorine atoms with other halogens or functional groups could alter its reactivity or binding affinity, making it a subject of ongoing research in medicinal chemistry and materials science.

The compound's role in advanced materials is also a growing topic of exploration. Pyridine derivatives are known for their ability to form coordination complexes with metals, which are useful in catalysis, sensors, and optoelectronic devices. The specific electronic properties of 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile make it a candidate for developing novel organic semiconductors or light-emitting diodes (LEDs), areas that are highly relevant to the renewable energy and electronics industries.

From a regulatory perspective, the compound's safety profile and handling guidelines are frequently queried by professionals. While 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended when working with it. This aligns with broader industry trends emphasizing occupational health and risk management in chemical research and production.

In summary, 3,2-Bis(3,5-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361890-95-0) represents a multifaceted compound with wide-ranging applications. Its significance in drug development, agrochemical innovation, and material science underscores its value to modern chemistry. As research continues to uncover new uses and synthetic pathways, this compound is poised to remain a key player in advancing scientific and industrial progress.